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Compound of Interest

Compound Name: NF157

Cat. No.: B10771187 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, synthesis,

and biological activity of NF157, a potent and selective antagonist of the P2Y11 purinergic

receptor. This document is intended for researchers, scientists, and drug development

professionals working in the fields of pharmacology, medicinal chemistry, and immunology.

Chemical Structure and Properties of NF157
NF157 is a complex synthetic organic molecule derived from suramin. Its systematic chemical

name is 8,8'-[Carbonylbis[imino-3,1-phenylenecarbonylimino(4-fluoro-3,1-

phenylene)carbonylimino]]bis-1,3,5-naphthalenetrisulfonic acid hexasodium salt.[1][2]

Table 1: Physicochemical Properties of NF157

Property Value Reference

Molecular Formula C49H28F2N6Na6O23S6 [2]

Molecular Weight 1437.08 g/mol [2][3]

CAS Number 104869-26-3 [2][3]

Appearance Off-white to pink solid

Purity ≥90% (HPLC) [1][3]

Solubility
Soluble in water (to 5 mg/ml)

and DMSO (to 10 mg/ml)
[3]
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Synthesis of NF157
The synthesis of NF157 was first reported by Ullmann and colleagues in 2005 as part of a

study on suramin-derived P2Y11 receptor antagonists. While the detailed, step-by-step

protocol is outlined in the original publication, a generalized workflow for the synthesis of

suramin analogues like NF157 involves a multi-step process. The core of the synthesis is the

coupling of aromatic amines with phosgene or a phosgene equivalent to form the central urea

linkage, followed by the introduction of the sulfonated naphthalene moieties.

Below is a conceptual workflow for the synthesis of NF157.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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